Cas no 2171868-36-1 (3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylcyclohexyl}formamido)butanoic acid)

• Product Name: 3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylcyclohexyl}formamido)butanoic acid
• CAS No: 2171868-36-1
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6433745
• PubChem ID: 165807363
• Update Time: 2025-07-02

3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylcyclohexyl}formamido)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylcyclohexyl}formamido)butanoic acid
• 3-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4-methylcyclohexyl}formamido)butanoic acid
• 2171868-36-1
• EN300-1510087

• Inchi： 1S/C28H34N2O5/c1-18-11-13-28(14-12-18,26(33)30-19(2)15-25(31)32)17-29-27(34)35-16-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-10,18-19,24H,11-17H2,1-2H3,(H,29,34)(H,30,33)(H,31,32)
• InChI Key： KHBJSNRHWKBYNR-UHFFFAOYSA-N
• SMILES： O=C(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCC(C)CC1)NC(C)CC(=O)O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylcyclohexyl}formamido)butanoic acid

Research Brief on 3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylcyclohexyl}formamido)butanoic acid (CAS: 2171868-36-1)

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of specialized compounds such as 3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylcyclohexyl}formamido)butanoic acid (CAS: 2171868-36-1). This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug development, peptide synthesis, and targeted therapeutics. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, properties, and emerging applications in the field.

The compound 3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylcyclohexyl}formamido)butanoic acid is a derivative of the fluorenylmethoxycarbonyl (Fmoc) group, a widely used protecting group in peptide synthesis. The Fmoc group is renowned for its stability under basic conditions and its ease of removal under mild acidic conditions, making it indispensable in solid-phase peptide synthesis (SPPS). Recent studies have explored the optimization of synthetic pathways for this compound, emphasizing its role in enhancing the efficiency and yield of peptide coupling reactions. Notably, researchers have reported improved protocols for its incorporation into complex peptide sequences, thereby expanding its utility in the production of bioactive peptides.

In addition to its synthetic applications, 3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylcyclohexyl}formamido)butanoic acid has been investigated for its potential in drug delivery systems. Its amphiphilic nature, conferred by the cyclohexyl and butanoic acid moieties, enables it to interact with both hydrophobic and hydrophilic environments. This property has been leveraged in the design of nanocarriers for targeted drug delivery, particularly in oncology. Preliminary in vitro studies have demonstrated its ability to enhance the solubility and bioavailability of poorly water-soluble drugs, suggesting its promise as a versatile excipient in pharmaceutical formulations.

Furthermore, the compound's structural attributes have prompted investigations into its role as a scaffold for the development of novel therapeutics. Recent research has explored its potential as a building block for the synthesis of peptidomimetics, which mimic the biological activity of natural peptides while exhibiting improved stability and pharmacokinetic profiles. Studies have highlighted its compatibility with click chemistry approaches, enabling the rapid assembly of diverse molecular architectures. These advancements underscore its value in the rational design of next-generation therapeutics.

Despite these promising developments, challenges remain in the large-scale production and application of 3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylcyclohexyl}formamido)butanoic acid. Issues such as cost-effectiveness, scalability, and regulatory considerations must be addressed to facilitate its transition from the laboratory to clinical settings. Ongoing research aims to optimize synthetic routes and evaluate its safety profile in preclinical models, paving the way for its potential adoption in commercial pharmaceutical products.

In conclusion, 3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylcyclohexyl}formamido)butanoic acid (CAS: 2171868-36-1) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its multifaceted applications—from peptide synthesis to drug delivery—highlight its versatility and potential to address unmet medical needs. As the scientific community continues to unravel its properties and applications, this compound is poised to play a pivotal role in the advancement of therapeutic innovations.